Cas no 885951-46-2 (3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile)

• Product Name: 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile
• CAS No: 885951-46-2
• CID: 4663875
• Update Time: 2025-08-02

3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-FLUOROBENZOYL)-1-METHYL-1H-PYRROL-2-YL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-2-PROPENENITRILE
• 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile

Additional information on 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile

Research Brief on 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile (CAS: 885951-46-2)

The compound 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile (CAS: 885951-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. Structural analysis reveals that the trifluoromethylphenyl and fluorobenzoyl groups contribute to its high binding affinity and selectivity, making it a promising candidate for targeted therapy. Computational modeling and in vitro assays have further elucidated its interaction with key enzymatic targets.

In preclinical trials, 3-4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrol-2-yl-2-3-(trifluoromethyl)phenyl-2-propenenitrile demonstrated notable efficacy in reducing tumor proliferation in xenograft models, with minimal off-target effects. Pharmacokinetic studies indicate favorable bioavailability and metabolic stability, though further optimization is required to address solubility challenges. These findings position the compound as a viable lead for next-generation kinase inhibitors.

Ongoing research is exploring its potential in combination therapies and its applicability across diverse disease models. Collaborative efforts between academic and industrial laboratories are accelerating its translation into clinical development. This brief underscores the compound's therapeutic promise and the need for continued investigation to fully realize its clinical potential.